Cas no 753394-01-3 (2-(2-Fluoro-benzylsulfanyl)-ethylamine)

• Product Name: 2-(2-Fluoro-benzylsulfanyl)-ethylamine
• CAS No: 753394-01-3
• MF: C₉H₁₂FNS
• MW: 185.261684417725
• MDL: MFCD06655642
• CID: 3030121
• PubChem ID: 4962213
• Update Time: 2025-05-19

2-(2-Fluoro-benzylsulfanyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• {2-[(2-氟苄基)硫代]乙基}胺
• 2-(2-Fluoro-benzylsulfanyl)-ethylamine
• 2-[(2-fluorobenzyl)thio]ethanamine
• 2-{[(2-fluorophenyl)methyl]sulfanyl}ethan-1-amine
• 2-[(2-fluorophenyl)methylsulfanyl]ethanamine
• 2-((2-Fluorobenzyl)thio)ethanamine
• 2-[(2-fluorobenzyl)sulfanyl]ethanamine
• STK873742
• Z89265003
• {2-[(2-fluorobenzyl)thio]ethyl}amine
• ALBB-027069
• EN300-13079
• CHEMBL4513641
• LS-09251
• 2-((2-FLUOROBENZYL)THIO)ETHAN-1-AMINE
• AKOS000206722
• SCHEMBL10957176
• SY147728
• CS-0233097
• G26433
• 753394-01-3
• MFCD06655642
• 2-{[(2-fluorophenyl)methyl]sulfanyl}ethanamine
• 2-(((2-fluorophenyl)methyl)sulfanyl)ethan-1-amine
• 970-760-4

• MDL： MFCD06655642
• Inchi： 1S/C9H12FNS/c10-9-4-2-1-3-8(9)7-12-6-5-11/h1-4H,5-7,11H2
• InChI Key： OFXJIZFPXNTYGU-UHFFFAOYSA-N
• SMILES： S(CCN)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 185.06744872g/mol
• Monoisotopic Mass: 185.06744872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 271.7±25.0 °C at 760 mmHg
• Flash Point: 118.1±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-Fluoro-benzylsulfanyl)-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-Fluoro-benzylsulfanyl)-ethylamine

Professional Introduction to 2-(2-Fluoro-benzylsulfanyl)-ethylamine (CAS No. 753394-01-3)

2-(2-Fluoro-benzylsulfanyl-ethylamine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 753394-01-3, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a fluoro substituent and a benzylsulfanyl group makes it a versatile intermediate for various chemical modifications, enhancing its utility in medicinal chemistry.

The compound's structure consists of an ethylamine backbone linked to a benzylsulfanyl moiety, which is further substituted with a fluoro atom at the para position. This arrangement imparts specific electronic and steric properties, making it an attractive candidate for designing novel bioactive molecules. The fluoro group, in particular, is well-known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical agents.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced biological activity and improved pharmacological properties. The introduction of fluorine atoms into molecular structures often leads to increased lipophilicity, reduced metabolic degradation, and improved binding interactions with biological targets. 2-(2-Fluoro-benzylsulfanyl-ethylamine) exemplifies this trend, as it combines the benefits of both the benzylsulfanyl and fluoro groups to create a potent scaffold for drug discovery.

The synthesis of 2-(2-Fluoro-benzylsulfanyl-ethylamine) involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of a fluorobenzyl halide, which is then reacted with a sulfonamide precursor to introduce the benzylsulfanyl group. Subsequent nucleophilic substitution reactions with ethylamine complete the formation of the target compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

The compound's potential applications extend beyond simple intermediates; it serves as a building block for more complex molecules in drug development. For instance, researchers have explored its use in designing kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The combination of the fluoro and benzylsulfanyl groups provides a favorable balance of electronic properties that can optimize interactions with protein targets.

Evidence from recent studies suggests that derivatives of 2-(2-Fluoro-benzylsulfanyl-ethylamine) exhibit promising biological activities. For example, modifications at the amine group have led to compounds with enhanced binding affinity to enzymes involved in metabolic pathways. Additionally, the introduction of additional functional groups has resulted in molecules with improved selectivity profiles, reducing off-target effects. These findings underscore the compound's significance as a starting point for developing next-generation therapeutics.

The role of computational chemistry in optimizing derivatives of 2-(2-Fluoro-benzylsulfanyl-ethylamine) cannot be overstated. Molecular modeling techniques have been instrumental in predicting the behavior of these compounds both in vitro and in silico. By leveraging these tools, researchers can rapidly screen large libraries of analogues and identify those with the most favorable pharmacokinetic properties. This approach accelerates the drug discovery process and reduces experimental costs.

The future prospects for 2-(2-Fluoro-benzylsulfanyl-ethylamine) are bright, particularly as more sophisticated synthetic methodologies become available. Advances in flow chemistry and continuous manufacturing processes offer new opportunities for scalable production without compromising purity or yield. Furthermore, collaborations between academic institutions and pharmaceutical companies are fostering innovation by combining expertise in organic synthesis with medicinal chemistry.

In conclusion, 2-(2-Fluoro-benzylsulfanyl-ethylamine) represents a valuable asset in the chemical toolbox for drug development. Its unique structural features and versatile reactivity make it an ideal candidate for generating novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.